3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one

• IUPAC Name: 1-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-3-one
• InChI: InChI=1S/C14H13F3O2/c15-14(16,17)19-10-4-2-9(3-5-10)11-8-12(18)13(11)6-1-7-13/h2-5,11H,1,6-8H2
• InChI Key: FEWNVGFFSAWMRP-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)C(CC2=O)C3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C14H13F3O2
• Molecular Weight: 270.25 g/mol

Description

3-[4-(Trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one (TFP-1-one) is a novel compound that has recently been studied for its potential applications in various scientific research fields. TFP-1-one is a spirocyclic compound that is composed of a trifluoromethoxy phenyl group and a heptan-1-one ring. This compound has been studied for its unique chemical and physical properties and has been found to have potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its potential applications in various scientific research fields. It has been found to have potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. In particular, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its ability to act as a ligand in the formation of metal-ligand complexes. These complexes can then be used in a variety of chemical reactions, including those related to medicinal chemistry, organic synthesis, and biochemistry. Additionally, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its potential applications in the field of drug delivery, as it has been found to have the ability to bind to and release drugs over a sustained period of time.

Mechanism of Action

3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been found to act as a ligand in the formation of metal-ligand complexes. These complexes are formed when the trifluoromethoxy phenyl group of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one binds to a metal ion, such as a transition metal ion. This binding is typically facilitated by the presence of a strong base, such as potassium tert-butoxide, which helps to stabilize the complex. Once formed, the complex can then be used in a variety of chemical reactions, including those related to medicinal chemistry, organic synthesis, and biochemistry.
Biochemical and Physiological Effects
3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. In particular, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its ability to act as a ligand in the formation of metal-ligand complexes. These complexes have been found to have the potential to interact with a variety of biological molecules, including proteins and enzymes. Additionally, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its potential applications in the field of drug delivery, as it has been found to have the ability to bind to and release drugs over a sustained period of time.

Advantages and Limitations for Lab Experiments

The use of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one in laboratory experiments has a number of advantages and limitations. One of the main advantages of using 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one is its ability to form stable metal-ligand complexes. This allows for the use of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one in a variety of chemical reactions, including those related to medicinal chemistry, organic synthesis, and biochemistry. Additionally, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been found to have the ability to bind to and release drugs over a sustained period of time, making it a useful tool in the field of drug delivery. However, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one is highly reactive and can be difficult to handle in laboratory experiments. Additionally, the reaction of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one with other molecules can produce undesired side products, making it important to use the proper reaction conditions and solvents when working with 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one.

Future Directions

The potential applications of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one are still being explored. One of the main areas of research is its potential applications in the field of drug delivery. 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been found to have the ability to bind to and release drugs over a sustained period of time, making it a useful tool in the field of drug delivery. Additionally, 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry. Further research is needed to explore the potential applications of 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one in these fields. Additionally, further research is needed to explore the potential for 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one to interact with other biological molecules, such as proteins and enzymes. Finally, further research is needed to explore the potential for 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one to be used in the development of novel drugs and therapeutics.

Synthesis Methods

3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one can be synthesized using a variety of methods. One of the most common methods for synthesizing 3-[4-(trifluoromethoxy)phenyl]spiro[3.3]heptan-1-one involves the reaction of a trifluoromethoxy phenyl group with a heptan-1-one ring. The reaction is typically performed in an organic solvent such as dichloromethane, and is typically catalyzed by a strong base such as potassium tert-butoxide. The reaction is typically performed at a temperature of approximately -30°C to ensure complete reaction and minimize side reactions.